Cas no 2138055-93-1 (1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one)

• Product Name: 1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one
• CAS No: 2138055-93-1
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 6492081
• PubChem ID: 165498361
• Update Time: 2025-06-11

1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1160491
• 1-(2-tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one
• 2138055-93-1
• 1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C15H23NO2/c1-15(2,3)13-5-4-12(18)10-14(13)16-8-6-11(17)7-9-16/h6-9,12-14,18H,4-5,10H2,1-3H3
• InChI Key： WPSVJDIMUPXBJQ-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N1C=CC(C=C1)=O

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one

Introduction to 1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one (CAS No. 2138055-93-1)

The compound 1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one, identified by the CAS number 2138055-93-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a tert-butyl group and a hydroxycyclohexyl moiety in its structure imparts distinct physicochemical properties that make it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for novel therapeutic agents. The dihydropyridinone scaffold, in particular, has demonstrated versatility in modulating various biological pathways. The specific substitution pattern in 1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one not only enhances its solubility and metabolic stability but also influences its interaction with biological targets. This compound’s design reflects a meticulous balance between structural integrity and functional efficacy, aligning with contemporary trends in drug discovery.

One of the most compelling aspects of this molecule is its potential role as a modulator of enzyme activity. Preliminary studies have suggested that derivatives of dihydropyridinone can exhibit inhibitory effects on certain kinases and phosphodiesterases, which are implicated in a wide range of diseases, including cardiovascular disorders and cancer. The tert-butyl group, known for its steric hindrance properties, may contribute to the compound’s binding affinity by optimizing the orientation of key functional groups relative to the target enzyme’s active site. Meanwhile, the hydroxycyclohexyl moiety could enhance solubility and improve pharmacokinetic profiles.

The hydroxyl group at the 5-position of the cyclohexane ring is particularly noteworthy, as it introduces a site for potential hydrogen bonding interactions. Such interactions are critical for establishing stable binding between a drug molecule and its biological target. Moreover, the presence of both hydrophobic and hydrophilic regions in the molecule suggests that it may exhibit favorable partitioning properties across biological membranes, facilitating cellular uptake and distribution.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Molecular docking studies on 1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one have revealed promising interactions with several therapeutic targets. For instance, simulations indicate that this compound could bind to ATP-binding pockets of kinases with high specificity. These findings are particularly exciting given the growing body of evidence linking abnormal kinase activity to various pathological conditions.

Another area of interest is the compound’s potential as an antioxidant. The hydroxyl group on the cyclohexane ring can participate in redox reactions, potentially neutralizing reactive oxygen species (ROS) that contribute to oxidative stress. Oxidative stress is implicated in numerous diseases, including neurodegenerative disorders and inflammation-related conditions. Therefore, compounds like 1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one may offer therapeutic benefits by mitigating oxidative damage at the molecular level.

In vitro experiments have begun to explore the pharmacological profile of this compound. Initial assays suggest that it exhibits dose-dependent inhibitory effects on certain enzymes without significant toxicity at moderate concentrations. These preliminary results are encouraging and warrant further investigation into its mechanisms of action. Additionally, the compound’s stability under various pH conditions and its resistance to metabolic degradation make it a candidate for oral administration.

The synthesis of 1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one involves multi-step organic transformations that highlight modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions has enabled efficient construction of the dihydropyridinone core. Furthermore, protecting group strategies have been employed to ensure regioselective functionalization at both positions 2 and 5 of the cyclohexane ring. These synthetic approaches not only demonstrate the compound’s feasibility but also showcase advancements in synthetic organic chemistry that can be applied to other complex molecules.

The pharmacokinetic properties of this compound are also under scrutiny. Preliminary biodistribution studies indicate that it exhibits reasonable oral bioavailability and distributes widely throughout various tissues upon administration. This broad distribution suggests potential systemic effects, which could be advantageous for treating diseases requiring therapeutic action across multiple organs. Additionally, preliminary data on excretion pathways suggest that renal clearance may be a primary route for eliminating this compound from circulation.

Future research directions include exploring structural analogs to optimize potency and selectivity further. By modifying substituents such as the tert-butyl group or introducing additional functional groups into the cyclohexane ring, researchers aim to fine-tune pharmacological profiles while maintaining favorable physicochemical properties. Additionally, investigating combination therapies involving this compound with other drugs may uncover synergistic effects that enhance therapeutic outcomes.

The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates like 1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one (CAS No. 2138055-93-1). Predictive models can rapidly screen vast chemical libraries for molecules with desired properties based on their structural features alone. These models have already been instrumental in identifying lead compounds for several therapeutic areas and are expected to play an even greater role as computational power increases.

In conclusion,1-(2-Tert-butyl-5-hydroxycyclohexyl)-1,4-dihydropyridin-4-one represents a promising candidate for further pharmaceutical development due to its unique structural features and preliminary pharmacological activity. Its potential applications span multiple disease areas highlight its versatility as a molecular scaffold for drug design innovation continues at an unprecedented pace.